2,4-Difluoro-6-nitrobenzyl chloride
Overview
Description
2,4-Difluoro-6-nitrobenzyl chloride (DFNBC) is a synthetic organic compound with a wide range of applications in scientific research. It is an important intermediate for the synthesis of various organic compounds and has been used in the synthesis of a variety of pharmaceuticals and other products. DFNBC is also used in a wide range of biochemical and physiological studies due to its ability to act as a substrate for various enzymes and its ability to bind to certain receptors.
Scientific Research Applications
2,4-Difluoro-6-nitrobenzyl chloride has a wide range of applications in scientific research. It has been used in the synthesis of a variety of pharmaceuticals and other products, and it has also been used to study the biochemical and physiological effects of various compounds. It is commonly used as a substrate for various enzymes, and it has also been used to study the binding affinity of compounds to certain receptors.
Mechanism Of Action
2,4-Difluoro-6-nitrobenzyl chloride is a substrate for various enzymes, and its binding affinity for certain receptors has been studied. It is believed that the compound binds to certain receptors and activates them, leading to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
2,4-Difluoro-6-nitrobenzyl chloride has been studied for its biochemical and physiological effects. It has been shown to have antifungal, antibacterial, and anti-inflammatory properties. In addition, it has been shown to have an effect on the central nervous system, and it has been used to study the effects of various compounds on the brain and other organs.
Advantages And Limitations For Lab Experiments
2,4-Difluoro-6-nitrobenzyl chloride has several advantages for use in lab experiments. It is relatively easy to synthesize and is relatively inexpensive. Additionally, it is a relatively stable compound and is not easily degraded. However, 2,4-Difluoro-6-nitrobenzyl chloride is a relatively toxic compound and should be handled with caution.
Future Directions
There are several potential future directions for research involving 2,4-Difluoro-6-nitrobenzyl chloride. These include further investigation of its biochemical and physiological effects, as well as its potential applications in drug development. Additionally, further research could be conducted to determine the optimal conditions for synthesis and to improve the stability of the compound. Additionally, further research into the mechanism of action of 2,4-Difluoro-6-nitrobenzyl chloride could lead to the development of new and more effective therapeutic agents. Finally, further research could be conducted to explore the potential of 2,4-Difluoro-6-nitrobenzyl chloride as a substrate for various enzymes, as well as its potential to bind to certain receptors.
properties
IUPAC Name |
2-(chloromethyl)-1,5-difluoro-3-nitrobenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H4ClF2NO2/c8-3-5-6(10)1-4(9)2-7(5)11(12)13/h1-2H,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YNEGZFKBLPKSLQ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C(=C1[N+](=O)[O-])CCl)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H4ClF2NO2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
207.56 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-Difluoro-6-nitrobenzyl chloride | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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